Reaction Kinetics and Mechanistic Pathways of Neodymium Oxide Dissolution in Aqueous Acetic Acid
Reaction Kinetics and Mechanistic Pathways of Neodymium Oxide Dissolution in Aqueous Acetic Acid
Target Audience: Hydrometallurgical Researchers, Materials Scientists, and Radiopharmaceutical Development Professionals.
Executive Summary
The selective dissolution of rare earth oxides is a foundational process in both secondary resource recovery (e.g., spent NdFeB magnets) and the purification of radiometal isotopes. While strong mineral acids achieve rapid dissolution, they lack chemical selectivity. Aqueous acetic acid (
This technical guide dissects the reaction kinetics of
Thermodynamic Rationale: The Causality of Weak Acid Selection
The dissolution of neodymium oxide in aqueous acetic acid proceeds via the following stoichiometric complexation reaction:
Why Acetic Acid?
The choice of lixiviant is dictated by the thermodynamic stability of the target and impurity oxides. Strong mineral acids (HCl,
Kinetic Framework: The Shrinking Core Model (SCM)
The kinetics of this heterogeneous solid-liquid reaction are governed by the Shrinking Core Model (SCM) [3]. In this paradigm, the reaction occurs at the outer surface of the
To optimize the dissolution, one must identify the rate-determining step (RDS). The overall rate can be limited by:
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Liquid Film Diffusion: Mass transfer of
and to the particle surface. -
Surface Chemical Control: The activation energy-dependent breaking of Nd-O bonds and subsequent complexation.
-
Product Layer Diffusion: The transport of the bulky
product away from the core into the bulk solution.
Fig 1. Shrinking Core Model (SCM) pathway for Nd2O3 dissolution in acetic acid.
When agitation is sufficient to eliminate the liquid film boundary, the dissolution of
Table 1: Shrinking Core Model (SCM) Kinetic Equations
| Rate-Limiting Step | Kinetic Equation | Characteristic Profile |
| Liquid Film Diffusion | Linear dependence on time; sensitive to stirring speed. | |
| Surface Chemical Control | Highly temperature-dependent ( | |
| Product Layer Diffusion | Dependent on porosity and localized product solubility. |
(Note:
Self-Validating Experimental Protocol
To accurately measure kinetic parameters, the experimental design must eliminate physical artifacts and cross-validate the phase purity of both the leachate and the residue.
Step-by-Step Methodology
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Material Standardization: Sieve
powder (99.9% purity) to a uniform particle size fraction (e.g., 40–50 μm).-
Causality: SCM calculations require a consistent initial particle radius (
). Polydisperse samples will result in non-linear kinetic curves that invalidate the model.
-
-
Reactor Setup: Utilize a thermostated, jacketed glass reactor equipped with a mechanical overhead stirrer.
-
Causality: Magnetic stir bars cause continuous grinding of the solid particles against the glass bottom, artificially increasing the surface area during the run. Overhead stirring at 800 RPM ensures the elimination of liquid film diffusion resistance without altering particle morphology[1].
-
-
Reaction Initiation: Introduce 1.0 M aqueous acetic acid pre-heated to the target temperature (e.g., 80°C). Introduce the
powder at a solid-to-liquid (S/L) ratio of 1% w/v to prevent localized supersaturation. -
Sampling & Quenching: Withdraw 2 mL aliquots at predefined intervals (5, 10, 20, 30, 60, 120 minutes). Immediately pass the aliquot through a 0.22 μm PTFE syringe filter.
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Causality: Rapid filtration quenches the reaction by physically separating the lixiviant from the unreacted solid. It also prevents colloidal
from passing into the filtrate, which would artificially inflate downstream elemental analysis.
-
-
Orthogonal Validation:
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Leachate (ICP-MS): Dilute the filtered leachate with 2%
and quantify via Inductively Coupled Plasma Mass Spectrometry. -
Residue (XRD): Wash the unreacted solid with deionized water, dry under vacuum, and analyze via X-Ray Diffraction. Validation logic: This confirms that the unreacted core remains pure
and that no secondary precipitation of neodymium acetate has occurred on the particle surface.
-
Fig 2. Self-validating experimental workflow for kinetic dissolution analysis.
Quantitative Data & Process Optimization
The extraction efficiency of neodymium is highly dependent on the interplay between acid concentration and thermal energy. Because the reaction is governed by surface chemical control, temperature plays a vastly more significant role than agitation speed once the liquid film barrier is overcome.
Table 2: Influence of Physicochemical Parameters on Nd2O3 Dissolution Kinetics
| Acetic Acid Conc. (M) | Temperature (°C) | Agitation (RPM) | Nd Extraction Efficiency (120 min) | Rate-Limiting Mechanism |
| 0.1 | 25 | 400 | ~45.2% | Mixed Control (Film + Surface) |
| 0.4 | 80 | 800 | >94.0% | Surface Chemical Control |
| 1.0 | 80 | 800 | >99.9% | Surface Chemical Control |
Data synthesized from established hydrometallurgical kinetic studies[1][2].
Field Insights for Scale-Up
-
Solubility Limits: The solubility of neodymium acetate in acetic acid is approximately 260 g/L[2]. If the S/L ratio is pushed too high during scale-up, the localized concentration of
at the solid-liquid interface will reach supersaturation. This shifts the kinetic regime from surface chemical control to product layer diffusion, drastically slowing the reaction. -
Thermal Activation: The reaction is highly endothermic in its kinetic barrier. Elevating the temperature from 25°C to 80°C exponentially increases the rate constant
, confirming the Arrhenius relationship typical of chemically controlled reactions[3]. For industrial throughput, operating at 80°C is mandatory to achieve complete dissolution within a 3-hour window[2].
Conclusion
The dissolution of neodymium oxide in aqueous acetic acid is a highly selective, kinetically driven process governed by the Shrinking Core Model. By maintaining high agitation to eliminate mass transfer resistance and operating at elevated temperatures (80°C) to overcome the surface chemical activation energy, researchers can achieve >99.9% dissolution efficiency. The rigorous application of self-validating protocols—pairing ICP-MS leachate quantification with XRD residue analysis—ensures that kinetic data remains free of physical artifacts, paving the way for scalable, high-purity rare earth recovery.
References
- Leaching kinetics study of neodymium from the scrap magnet using acetic acid.
- Recovery of Neodymium by Acetic Acid Leaching of NdFeB Permanent Magnet Oxide Scrap.
- Leaching kinetic study of Y and Eu from waste phosphors using hydrochloric acid solution containing hydrogen peroxide. Physicochemical Problems of Mineral Processing.
- Leaching state prediction for battery black mass using online sensor d
Sources
- 1. researchgate.net [researchgate.net]
- 2. KR100578712B1 - Recovery of Neodymium by Acetic Acid Leaching of NFFA Permanent Magnet Oxide Scrap - Google Patents [patents.google.com]
- 3. Leaching state prediction for battery black mass using online sensor data - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC00581G [pubs.rsc.org]
- 4. journalssystem.com [journalssystem.com]
